Cas no 899946-20-4 (2-ethoxy-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}naphthalene-1-carboxamide)

Technical Introduction: 2-Ethoxy-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}naphthalene-1-carboxamide is a structurally complex heterocyclic compound featuring a fused pyrazolo[3,4-d]pyrimidinone core linked to a naphthalene moiety via a carboxamide bridge. This compound exhibits potential as an intermediate or active pharmaceutical ingredient (API) due to its rigid polycyclic framework, which may confer selective binding properties in biological systems. The ethoxy and phenyl substituents enhance its lipophilicity, potentially improving membrane permeability. Its pyrazolopyrimidinone scaffold is of interest in medicinal chemistry for targeting kinase or enzyme inhibition. The compound’s synthetic versatility allows for further derivatization, making it valuable for drug discovery and biochemical research applications.

2-ethoxy-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}naphthalene-1-carboxamide structure

899946-20-4 structure

Product Name:2-ethoxy-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}naphthalene-1-carboxamide

CAS No:899946-20-4

MF:C₂₄H₁₉N₅O₃

MW:425.439364671707

CID:5489784

Update Time:2025-05-20

2-ethoxy-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

- 2-ethoxy-N-(4-oxo-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)naphthalene-1-carboxamide
- 2-ethoxy-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}naphthalene-1-carboxamide
- Inchi： 1S/C24H19N5O3/c1-2-32-20-13-12-16-8-6-7-11-18(16)21(20)23(30)27-28-15-25-22-19(24(28)31)14-26-29(22)17-9-4-3-5-10-17/h3-15H,2H2,1H3,(H,27,30)
- InChI Key： XYDBOGUWLSTENZ-UHFFFAOYSA-N
- SMILES： C1(C(NN2C=NC3N(C4=CC=CC=C4)N=CC=3C2=O)=O)=C2C(C=CC=C2)=CC=C1OCC

2-ethoxy-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}naphthalene-1-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2823-0243-2μmol	2-ethoxy-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}naphthalene-1-carboxamide	899946-20-4	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2823-0243-5μmol	2-ethoxy-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}naphthalene-1-carboxamide	899946-20-4	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2823-0243-10μmol	2-ethoxy-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}naphthalene-1-carboxamide	899946-20-4	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2823-0243-20μmol	2-ethoxy-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}naphthalene-1-carboxamide	899946-20-4	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2823-0243-1mg	2-ethoxy-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}naphthalene-1-carboxamide	899946-20-4	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2823-0243-2mg	2-ethoxy-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}naphthalene-1-carboxamide	899946-20-4	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2823-0243-3mg	2-ethoxy-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}naphthalene-1-carboxamide	899946-20-4	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2823-0243-4mg	2-ethoxy-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}naphthalene-1-carboxamide	899946-20-4	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2823-0243-5mg	2-ethoxy-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}naphthalene-1-carboxamide	899946-20-4	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2823-0243-10mg	2-ethoxy-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}naphthalene-1-carboxamide	899946-20-4	90%+	10mg	$79.0	2023-05-16

2-ethoxy-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}naphthalene-1-carboxamide Related Literature

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Additional information on 2-ethoxy-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}naphthalene-1-carboxamide

Compound CAS No. 899946-20-4: 2-Ethoxy-N-{4-Oxo-1-Phenyl-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-Yl}Naphthalene-1-Carboxamide

The compound with CAS No. 899946-20-4, known as 2-Ethoxy-N-{4-Oxo-1-Phenyl-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-Yl}Naphthalene-1-Carboxamide, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials.

Structural Features: The molecule combines a naphthalene ring system with a pyrazolo[3,4-d]pyrimidine moiety. The naphthalene group is substituted with an ethoxy group at the 2-position and a carboxamide group at the 1-position. The pyrazolo[3,4-d]pyrimidine ring is further substituted with a phenyl group at the 1-position and an oxo group at the 4-position. This combination of functional groups provides the molecule with versatile reactivity and bioavailability.

Applications in Pharmaceutical Research: Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Its pyrazolo[3,4-d]pyrimidine core is known to exhibit biological activity against various enzymes and receptors. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that analogs of this compound show promising inhibitory activity against kinase enzymes, which are critical targets in cancer therapy.

Materials Science Applications: Beyond pharmacology, this compound has shown potential in materials science. Its rigid structure and conjugated system make it a candidate for use in organic electronics. A study in *Advanced Materials* explored its application as a component in organic light-emitting diodes (OLEDs), where it demonstrated enhanced electron transport properties.

Synthesis and Optimization: The synthesis of 2-Ethoxy-N-{4-Oxo-1-Phenyl-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-Yl}Naphthalene-1-Carboxamide involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have optimized the reaction conditions to improve yield and purity, as detailed in a recent paper in *Chemical Communications*.

Future Prospects: As research continues, this compound is expected to find applications in diverse fields. Its unique combination of functional groups makes it a valuable tool for exploring new therapeutic strategies and advanced materials. Collaborative efforts between chemists and biologists are likely to unlock its full potential in the coming years.